Cas no 2034466-83-4 (2-(tert-butylsulfanyl)methyl-1-(oxolane-3-carbonyl)piperidine)

• Product Name: 2-(tert-butylsulfanyl)methyl-1-(oxolane-3-carbonyl)piperidine
• CAS No: 2034466-83-4
• MF: C₁₅H₂₇NO₂S
• MW: 285.445383310318
• CID: 6440257
• PubChem ID: 119105816
• Update Time: 2025-05-19

2-(tert-butylsulfanyl)methyl-1-(oxolane-3-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butylsulfanyl)methyl-1-(oxolane-3-carbonyl)piperidine
• 2-[(tert-butylsulfanyl)methyl]-1-(oxolane-3-carbonyl)piperidine
• [2-(tert-butylsulfanylmethyl)piperidin-1-yl]-(oxolan-3-yl)methanone
• F6562-6030
• (2-((tert-butylthio)methyl)piperidin-1-yl)(tetrahydrofuran-3-yl)methanone
• 2034466-83-4
• AKOS026699690

• Inchi： 1S/C15H27NO2S/c1-15(2,3)19-11-13-6-4-5-8-16(13)14(17)12-7-9-18-10-12/h12-13H,4-11H2,1-3H3
• InChI Key： GEPFLYIRZWCACZ-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)CC1CCCCN1C(C1COCC1)=O

Computed Properties

• Exact Mass: 285.17625028g/mol
• Monoisotopic Mass: 285.17625028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.8Ų

Additional information on 2-(tert-butylsulfanyl)methyl-1-(oxolane-3-carbonyl)piperidine

Introduction to 2-(tert-butylsulfanyl)methyl-1-(oxolane-3-carbonyl)piperidine (CAS No. 2034466-83-4)

2-(tert-butylsulfanyl)methyl-1-(oxolane-3-carbonyl)piperidine, identified by the CAS number 2034466-83-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic amine characterized by a six-membered ring containing one nitrogen atom. The presence of both a tert-butylsulfanyl group and an oxolane-3-carbonyl moiety imparts unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The tert-butylsulfanyl group, also known as a tertiary butylthio group, contributes to the steric hindrance and lipophilicity of the molecule, which can be crucial for optimizing pharmacokinetic profiles in drug development. On the other hand, the oxolane-3-carbonyl substituent introduces a cyclic ester functionality, which is often employed in medicinal chemistry for its ability to enhance metabolic stability and binding affinity to biological targets. Together, these structural elements make 2-(tert-butylsulfanyl)methyl-1-(oxolane-3-carbonyl)piperidine a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in piperidine derivatives due to their diverse biological activities. Piperidines are known to exhibit properties such as analgesic, antipsychotic, antiviral, and anticancer effects, depending on their structural modifications. The compound in question has been investigated for its potential role in modulating enzyme activity and receptor binding. Specifically, studies have focused on its interaction with enzymes involved in metabolic pathways and its ability to influence neurotransmitter systems.

One of the most compelling aspects of 2-(tert-butylsulfanyl)methyl-1-(oxolane-3-carbonyl)piperidine is its versatility as a building block in synthetic chemistry. The oxolane ring provides a stable scaffold that can be further functionalized to create more complex molecules. This flexibility has allowed researchers to design derivatives with tailored properties for specific therapeutic applications. For instance, modifications at the nitrogen or sulfur positions could enhance binding affinity or alter metabolic clearance rates.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques have been used to predict how 2-(tert-butylsulfanyl)methyl-1-(oxolane-3-carbonyl)piperidine might interact with biological targets such as proteins and enzymes. These simulations have provided insights into potential binding modes and have helped guide the design of more effective analogs. Additionally, virtual screening methods have identified new leads based on the structural features of this compound.

The synthesis of 2-(tert-butylsulfanyl)methyl-1-(oxolane-3-carbonyl)piperidine involves multi-step organic reactions that require careful optimization. Key steps typically include nucleophilic substitution reactions to introduce the piperidine ring and protecting group strategies to safeguard reactive sites during synthesis. Advances in synthetic methodologies have enabled more efficient production processes, reducing costs and improving yields.

In clinical research, 2-(tert-butylsulfanyl)methyl-1-(oxolane-3-carbonyl)piperidine has been explored as a potential therapeutic agent. Preclinical studies have demonstrated its efficacy in models of pain and inflammation by modulating neurotransmitter release and inhibiting key enzymes. While these findings are promising, further research is needed to assess its safety profile and optimal dosing regimens before human trials can begin.

The compound's unique structural features also make it an attractive candidate for developing novel drug formulations. For example, its lipophilic nature could be leveraged to enhance oral bioavailability or improve delivery across biological barriers such as the blood-brain barrier. Additionally, its stability under various conditions makes it suitable for formulation into long-lasting medications.

As interest in targeted therapies grows, researchers are increasingly focusing on compounds that can selectively interact with specific biological pathways. 2-(tert-butylsulfanyl)methyl-1-(oxolane-3-carbonyl)piperidine fits into this trend by offering a scaffold that can be modified to achieve high selectivity for disease-causing targets. This approach holds promise for developing treatments with fewer side effects and improved patient outcomes.

The role of this compound in drug development is further supported by its compatibility with modern synthetic techniques such as flow chemistry and continuous manufacturing processes. These innovations have enabled faster production cycles and reduced environmental impact, aligning with broader trends toward sustainable pharmaceutical practices.

In conclusion,2-(tert-butylsulfanyl)methyl-1-(oxolane-3-carbonyl)piperidine (CAS No. 2034466-83-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its potential as a therapeutic agent remains an active area of research, with ongoing studies aimed at uncovering new biological activities and optimizing synthetic methodologies. As our understanding of drug design evolves,this compound will likely continue to play a crucial role in the development of next-generation medications.